Cas no 39550-25-9 (2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE)

• Product Name: 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE
• CAS No: 39550-25-9
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 3251100
• PubChem ID: 55255057
• Update Time: 2025-05-22

2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE
• 2-(1,3-thiazol-4-yl)ethanamine(SALTDATA: 2HCl)
• 2,2-Diethoxy-propylaMine
• 2,2-diethoxypropan-1-amine
• 1-Propanamine, 2,2-diethoxy-
• AB23409
• amino-diethoxypropane
• SCHEMBL10717020
• 975-476-4
• 39550-25-9
• EN300-6929393
• AKOS006292013

• Inchi： 1S/C7H17NO2/c1-4-9-7(3,6-8)10-5-2/h4-6,8H2,1-3H3
• InChI Key： UINLQSAHXLBLRS-UHFFFAOYSA-N
• SMILES： C(N)C(OCC)(OCC)C

Computed Properties

• Exact Mass: 147.125928785Da
• Monoisotopic Mass: 147.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE

Comprehensive Overview of 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE (CAS No. 39550-25-9): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE (CAS No. 39550-25-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its thiazole ring and ethylamine backbone, serves as a critical intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "thiazole derivatives in medicine" or "CAS 39550-25-9 synthesis", reflecting its relevance in cutting-edge scientific inquiries.

The molecular structure of 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE combines a heterocyclic thiazole moiety with a dihydrochloride salt, enhancing its solubility and stability for laboratory use. Recent studies highlight its role in developing antimicrobial agents and neurological modulators, aligning with trending topics such as "antibiotic resistance solutions" and "neurodegenerative disease research". Its CAS number 39550-25-9 is often referenced in patents and academic journals, underscoring its industrial importance.

From a synthetic perspective, the compound's amine functional group allows for diverse derivatization, making it a hotspot for queries like "functionalized thiazole amines" or "39550-25-9 reactivity". Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a detail frequently sought by quality control specialists. The dihydrochloride form (emphasized by searches for "dihydrochloride salt advantages") further improves its handling in aqueous environments.

Beyond pharmaceuticals, 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE finds niche applications in agrochemicals and bioconjugation, resonating with sustainability trends like "green chemistry in agriculture". Its thiazole core is also investigated for fluorescent probes, linking to the booming field of bioimaging technologies. Such interdisciplinary relevance ensures its prominence in databases like SciFinder and PubChem under the identifier 39550-25-9.

In conclusion, the multifaceted utility of 2-(1,3-THIAZOL-4-YL)ETHANAMINE DIHYDROCHLORIDE (CAS No. 39550-25-9) positions it as a cornerstone in modern chemistry. Whether addressing "drug discovery challenges" or exploring "heterocyclic compound innovations", this compound continues to inspire research and industrial advancements, validated by its persistent appearance in scientific literature and commercial catalogs.